Cas no 64823-14-9 (5-Bromo-6-nitroisoindoline-1,3-dione)

5-Bromo-6-nitroisoindoline-1,3-dione is a halogenated nitro-substituted isoindoline derivative, primarily utilized as an intermediate in organic synthesis and pharmaceutical research. Its key advantages include its reactivity as an electrophile, making it valuable for nucleophilic substitution reactions, and its potential as a building block for heterocyclic compounds. The bromo and nitro functional groups enhance its versatility in cross-coupling reactions and further derivatization. The compound’s structural rigidity and electron-withdrawing properties contribute to its utility in designing advanced materials and bioactive molecules. It is typically handled under controlled conditions due to its sensitivity, ensuring stability and reproducibility in synthetic applications.

5-Bromo-6-nitroisoindoline-1,3-dione structure

64823-14-9 structure

Product Name:5-Bromo-6-nitroisoindoline-1,3-dione

CAS No:64823-14-9

MF:C₈H₃BrN₂O₄

MW:271.024420976639

MDL:MFCD01823761

CID:843887

PubChem ID:3836539

Update Time:2025-05-28

5-Bromo-6-nitroisoindoline-1,3-dione Chemical and Physical Properties

Names and Identifiers

- 5-Bromo-6-nitroisoindoline-1,3-dione
- 1H-Isoindole-1,3(2H)-dione, 5-bromo-6-nitro-
- 5-bromo-6-nitro-1H-Isoindole-1,3(2H)-dione
- 5-bromo-6-nitroisoindole-1,3-dione
- 5-Bromo-6-nitro-isoindoline-1,3-dione
- DA-37704
- SCHEMBL421305
- SB64370
- 5-BROMO-6-NITRO-2H-ISOINDOLE-1,3-DIONE
- MFCD01823761
- 5-BROMO-6-NITRO-ISOINDOLE-1,3-DIONE
- AKOS005448442
- STK378285
- DTXSID40397108
- 64823-14-9
- CS1167
- CS-0315714
- MDL： MFCD01823761
- Inchi： 1S/C8H3BrN2O4/c9-5-1-3-4(2-6(5)11(14)15)8(13)10-7(3)12/h1-2H,(H,10,12,13)
- InChI Key： YLGNUZYLLNKCPD-UHFFFAOYSA-N
- SMILES： BrC1C(=CC2C(NC(C=2C=1)=O)=O)[N+](=O)[O-]

Computed Properties

Exact Mass: 269.92762g/mol
Monoisotopic Mass: 269.92762g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 1
Complexity: 340
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.2
Topological Polar Surface Area: 92Å²

Experimental Properties

Density: 2.0±0.1 g/cm3

5-Bromo-6-nitroisoindoline-1,3-dione Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

5-Bromo-6-nitroisoindoline-1,3-dione Pricemore >>

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